1-(4-Iodobenzoyl)-4-phenylpiperazine

• Molecular Formula: C17H17IN2O
• Molecular Weight: 392.23 g/mol
• IUPAC Name: (4-iodophenyl)-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C17H17IN2O/c18-15-8-6-14(7-9-15)17(21)20-12-10-19(11-13-20)16-4-2-1-3-5-16/h1-9H,10-13H2
• InChI Key: RSVFUKVBAZGQPL-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)I

Description

1-(4-Iodobenzoyl)-4-phenylpiperazine, also known as IBPP, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 1-(4-Iodobenzoyl)-4-phenylpiperazine is not fully understood. However, it has been proposed that 1-(4-Iodobenzoyl)-4-phenylpiperazine exerts its therapeutic effects by modulating the activity of various proteins and enzymes. For example, 1-(4-Iodobenzoyl)-4-phenylpiperazine has been shown to inhibit the activity of matrix metalloproteinase-2 (MMP-2), which is involved in cancer cell invasion and metastasis. 1-(4-Iodobenzoyl)-4-phenylpiperazine has also been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is responsible for the regulation of antioxidant and anti-inflammatory genes.
Biochemical and Physiological Effects
1-(4-Iodobenzoyl)-4-phenylpiperazine has been shown to have several biochemical and physiological effects. In cancer research, 1-(4-Iodobenzoyl)-4-phenylpiperazine has been found to induce apoptosis, inhibit cell proliferation, and suppress tumor growth. In inflammation research, 1-(4-Iodobenzoyl)-4-phenylpiperazine has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB, a transcription factor involved in the regulation of inflammatory responses. In neurological disorder research, 1-(4-Iodobenzoyl)-4-phenylpiperazine has been found to enhance cognitive function and improve memory retention.

Advantages and Limitations for Lab Experiments

1-(4-Iodobenzoyl)-4-phenylpiperazine has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. It is also stable under normal laboratory conditions and can be stored for long periods of time. However, 1-(4-Iodobenzoyl)-4-phenylpiperazine has some limitations for lab experiments. It is not water-soluble, which can limit its use in certain assays. It also has low bioavailability, which can affect its efficacy in vivo.

Future Directions

There are several future directions for research on 1-(4-Iodobenzoyl)-4-phenylpiperazine. One area of interest is the development of more water-soluble derivatives of 1-(4-Iodobenzoyl)-4-phenylpiperazine that can be used in a wider range of assays. Another area of interest is the investigation of 1-(4-Iodobenzoyl)-4-phenylpiperazine's potential therapeutic applications in other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully elucidate the mechanism of action of 1-(4-Iodobenzoyl)-4-phenylpiperazine and its effects on various cellular pathways.

Synthesis Methods

The synthesis of 1-(4-Iodobenzoyl)-4-phenylpiperazine involves the reaction of 4-iodobenzoic acid with phenylpiperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields 1-(4-Iodobenzoyl)-4-phenylpiperazine as a white solid with a molecular weight of 416.3 g/mol.

Scientific Research Applications

1-(4-Iodobenzoyl)-4-phenylpiperazine has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. In cancer research, 1-(4-Iodobenzoyl)-4-phenylpiperazine has been shown to inhibit the growth of human glioblastoma cells by inducing apoptosis and cell cycle arrest. Inflammation research has demonstrated that 1-(4-Iodobenzoyl)-4-phenylpiperazine can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. In neurological disorder research, 1-(4-Iodobenzoyl)-4-phenylpiperazine has been found to enhance the release of acetylcholine in the hippocampus, which is associated with improved learning and memory.